1-(1,7-naphthyridin-8-yl)methanamine hydrochloride
Description
“1-(1,7-naphthyridin-8-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C8H8ClN3 . It is a brown solid and is part of the naphthyridine class of compounds . Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties .
Synthesis Analysis
The synthesis of naphthyridines has been a topic of considerable interest due to their wide applicability in medicinal chemistry and materials science . The synthesis of 1,8-naphthyridines includes multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code: 1S/C8H7N3.ClH/c9-8-7-6 (3-5-11-8)2-1-4-10-7;/h1-5H, (H2,9,11);1H .Chemical Reactions Analysis
Naphthyridines exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes .Physical And Chemical Properties Analysis
“this compound” is a brown solid with a molecular weight of 181.62 .Future Directions
Naphthyridines have wide applicability in medicinal chemistry and materials science, and the development of methods for their synthesis has been of considerable interest . Future research may focus on developing more eco-friendly, safe, and atom-economical approaches for the synthesis of naphthyridines .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,7-naphthyridin-8-yl)methanamine hydrochloride involves the reaction of 1,7-naphthyridine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "1,7-naphthyridine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "1. Dissolve 1,7-naphthyridine in a mixture of formaldehyde and hydrochloric acid.", "2. Heat the reaction mixture at reflux for several hours.", "3. Cool the reaction mixture and add sodium borohydride slowly with stirring.", "4. Allow the reaction to proceed for several hours.", "5. Quench the reaction with water and acidify with hydrochloric acid.", "6. Isolate the product by filtration and wash with water.", "7. Dry the product under vacuum to yield 1-(1,7-naphthyridin-8-yl)methanamine hydrochloride." ] } | |
CAS RN |
2413867-05-5 |
Molecular Formula |
C9H10ClN3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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